Cas no 2680693-75-6 (methyl 3-{(benzyloxy)carbonylamino}-6-chloropyrazine-2-carboxylate)

• Product Name: methyl 3-{(benzyloxy)carbonylamino}-6-chloropyrazine-2-carboxylate
• CAS No: 2680693-75-6
• MF: C₁₄H₁₂ClN₃O₄
• MW: 321.715782165527
• CID: 5632823
• PubChem ID: 165927840
• Update Time: 2025-11-01

methyl 3-{(benzyloxy)carbonylamino}-6-chloropyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680693-75-6
• methyl 3-{[(benzyloxy)carbonyl]amino}-6-chloropyrazine-2-carboxylate
• EN300-28294155
• methyl 3-{(benzyloxy)carbonylamino}-6-chloropyrazine-2-carboxylate

• Inchi： 1S/C14H12ClN3O4/c1-21-13(19)11-12(16-7-10(15)17-11)18-14(20)22-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,16,18,20)
• InChI Key： YRQOIFLBRBOKKX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C(=O)OC)=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 321.0516336g/mol
• Monoisotopic Mass: 321.0516336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 90.4Ų

Additional information on methyl 3-{(benzyloxy)carbonylamino}-6-chloropyrazine-2-carboxylate

Recent Advances in the Study of Methyl 3-{(benzyloxy)carbonylamino}-6-chloropyrazine-2-carboxylate (CAS: 2680693-75-6)

Methyl 3-{(benzyloxy)carbonylamino}-6-chloropyrazine-2-carboxylate (CAS: 2680693-75-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of pharmaceutical chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical structure and reactivity. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic implications.

Recent literature has emphasized the role of methyl 3-{(benzyloxy)carbonylamino}-6-chloropyrazine-2-carboxylate as a versatile building block in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of pyrazine-based inhibitors targeting protein kinases, which are crucial in cancer therapy. The compound's chloropyrazine moiety facilitates selective modifications, enabling the development of highly specific kinase inhibitors with improved efficacy and reduced off-target effects.

In addition to its applications in oncology, this compound has also been investigated for its potential in antimicrobial drug development. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel antimicrobial agents using methyl 3-{(benzyloxy)carbonylamino}-6-chloropyrazine-2-carboxylate as a precursor. The resulting compounds exhibited significant activity against multidrug-resistant bacterial strains, suggesting its promise in addressing the global antimicrobial resistance crisis.

The synthetic pathways for methyl 3-{(benzyloxy)carbonylamino}-6-chloropyrazine-2-carboxylate have also been optimized in recent years. A 2022 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, emphasizing green chemistry principles. This advancement is expected to facilitate broader access to the compound for research and industrial applications, accelerating the discovery of new therapeutic candidates.

Looking ahead, the potential of methyl 3-{(benzyloxy)carbonylamino}-6-chloropyrazine-2-carboxylate in drug discovery remains largely untapped. Future research directions may include its incorporation into more complex scaffolds for targeting emerging diseases or its use in combination therapies. Continued exploration of its chemical properties and biological activities will undoubtedly contribute to the advancement of pharmaceutical sciences.